Cas no 23545-31-5 (1-Propanol, 3-[(4-aminobutyl)amino]-)

• Product Name: 1-Propanol, 3-[(4-aminobutyl)amino]-
• CAS No: 23545-31-5
• MF: C₇H₁₈N₂O
• MW: 146.230621814728
• CID: 1414470
• PubChem ID: 11506702
• Update Time: 2025-04-20

1-Propanol, 3-[(4-aminobutyl)amino]- Chemical and Physical Properties

Names and Identifiers

• 1-Propanol, 3-[(4-aminobutyl)amino]-
• 3-(4-aminobutylamino)propan-1-ol
• 23545-31-5
• N-(3-hydroxypropyl)-1,4-diaminobutane
• AKOS006365871
• SCHEMBL263795
• DTXSID60467716

• Inchi： 1S/C7H18N2O/c8-4-1-2-5-9-6-3-7-10/h9-10H,1-8H2
• InChI Key： LEAFDMXPPVSUEG-UHFFFAOYSA-N
• SMILES： OCCCNCCCCN

Computed Properties

• Exact Mass: 146.14204
• Monoisotopic Mass: 146.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 7
• Complexity: 59.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 58.3Ų

Experimental Properties

• PSA: 58.28